Cas no 106011-53-4 (Pyrazine, 2-(4-butoxyphenyl)-5-chloro-)
106011-53-4 structure
Product Name:Pyrazine, 2-(4-butoxyphenyl)-5-chloro-
CAS No:106011-53-4
MF:C14H15ClN2O
MW:262.734702348709
CID:1168483
PubChem ID:13827358
Update Time:2025-04-20
Pyrazine, 2-(4-butoxyphenyl)-5-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine, 2-(4-butoxyphenyl)-5-chloro-
- 2-(4-butoxyphenyl)-5-chloropyrazine
- 106011-53-4
- DTXSID00550611
-
- Inchi: 1S/C14H15ClN2O/c1-2-3-8-18-12-6-4-11(5-7-12)13-9-17-14(15)10-16-13/h4-7,9-10H,2-3,8H2,1H3
- InChI Key: YTIUSLZDTOJYPV-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C=N1)C1C=CC(=CC=1)OCCCC
Computed Properties
- Exact Mass: 262.08745
- Monoisotopic Mass: 262.0872908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 35Ų
Experimental Properties
- PSA: 35.01
- LogP: 3.97590
Pyrazine, 2-(4-butoxyphenyl)-5-chloro- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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